1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C21H23N3O2/c25-21(16-26-18-6-2-1-3-7-18)24-12-10-23(11-13-24)15-17-14-22-20-9-5-4-8-19(17)20/h1-9,14,22H,10-13,15-16H2
• InChI Key: VTGAGZRJQGLFTC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)C(=O)COC4=CC=CC=C4

Description

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. It has been widely used in scientific research to investigate the role of this receptor in various physiological and pathological processes.

Mechanism of Action

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone acts as a selective antagonist of the serotonin 5-HT1A receptor. This receptor is widely distributed in the central nervous system and plays a key role in the regulation of mood, anxiety, and other physiological processes. By blocking the activity of this receptor, 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone can modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone depend on the specific experimental conditions and the target tissue or organ. In general, 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone has been shown to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone is its selectivity for the serotonin 5-HT1A receptor. This allows researchers to specifically target this receptor and investigate its role in various physiological and pathological processes. However, one of the limitations of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone is its relatively low potency and affinity for the receptor, which can make it challenging to achieve complete receptor blockade in some experimental conditions.

Future Directions

There are many potential future directions for research on 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone. One area of interest is the development of more potent and selective antagonists of the serotonin 5-HT1A receptor, which could improve the specificity and efficacy of this type of research. Another area of interest is the investigation of the role of this receptor in various disease states, including anxiety, depression, and schizophrenia. Finally, the use of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone in combination with other drugs or therapies could provide new insights into the mechanisms underlying these disorders and lead to the development of new treatments.

Synthesis Methods

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone can be synthesized using a multi-step reaction sequence starting from commercially available starting materials. The synthesis involves the formation of a piperazine ring, followed by the introduction of an indole moiety and a phenoxyethanone group. The final product is obtained after purification by column chromatography. The yield of the synthesis is typically around 30-40%.

Scientific Research Applications

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone has been extensively used in scientific research to investigate the role of the serotonin 5-HT1A receptor in various physiological and pathological processes. It has been used in both in vitro and in vivo studies to elucidate the molecular mechanisms underlying the function of this receptor. Some of the areas of research that have utilized 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenoxyethanone include anxiety, depression, schizophrenia, and pain.